Cas no 1213398-74-3 ((1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride)

(1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride is a chiral amine derivative with a fluorine and methoxy substitution on the phenyl ring, offering distinct stereochemical and electronic properties. The (1R)-enantiomer provides high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The fluorine substituent enhances metabolic stability and binding affinity, while the methoxy group contributes to solubility and reactivity. As a hydrochloride salt, it ensures improved handling, stability, and crystallinity. This compound is particularly useful in the synthesis of bioactive molecules, serving as a key intermediate in medicinal chemistry. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for drug discovery and fine chemical development.

(1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride structure

1213398-74-3 structure

Product Name:(1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride

CAS No:1213398-74-3

MF:C₉H₁₃ClFNO

MW:205.657025098801

MDL:MFCD16293363

CID:1030909

PubChem ID:45072390

Update Time:2025-05-27

(1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine hydrochloride
- (R)-1-(2-Fluoro-4-methoxyphenyl)ethamine hydrochloride
- Benzenemethanamine, 2-fluoro-4-methoxy-alpha-methyl-, hydrochloride (1:1), (alphaR)-
- (1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
- A891806
- (1R)-1-(2-fluoro-4-methoxyphenyl)ethanamine,hydrochloride
- (1R)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride
- CS-0158213
- AKOS015923327
- 1309598-55-7
- (R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine HCl
- DTXSID30681088
- MFCD16293363
- 1213398-74-3
- (1r)-1-(2-fluoro-4-methoxyphenyl)ethylamine HCl
- (R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine hydrochloride
- BS-15114
- (R)-1-(2-Fluoro-4-methoxyphenyl)ethanaminehydrochloride
- J-500385
- Y10289
- (1R)-1-(2-fluoro-4-methoxyphenyl)ethanamine;hydrochloride
- (1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride
- MDL： MFCD16293363
- Inchi： 1S/C9H12FNO.ClH/c1-6(11)8-4-3-7(12-2)5-9(8)10;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1
- InChI Key： PFGPYFQNNQZFTB-FYZOBXCZSA-N
- SMILES： Cl.FC1C=C(C=CC=1[C@@H](C)N)OC

Computed Properties

Exact Mass: 205.0669699g/mol
Monoisotopic Mass: 205.0669699g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2Å²

(1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine Hydrochloride Pricemore >>

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